Cas no 2228572-24-3 (methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228572-24-3
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6568311
• PubChem ID: 165736428
• Update Time: 2025-05-18

methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-2005296
• 2228572-24-3

• Inchi： 1S/C11H16BrNO2/c1-11(2,7-12)8-5-9(10(14)15-4)13(3)6-8/h5-6H,7H2,1-4H3
• InChI Key： OIDJLQFPNQKANU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228572-24-3)

The compound methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228572-24-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a pyrrole ring and a brominated isopropyl group, this compound serves as a versatile intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its relevance in drug discovery, agrochemical development, and functional material synthesis.

One of the key reasons for the growing interest in methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate is its role in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the bromo substituent makes it an excellent candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are widely used to construct complex molecular architectures, particularly in the development of pharmaceutical intermediates and biologically active compounds. As the demand for green chemistry and sustainable synthesis rises, this compound's efficiency in such transformations positions it as a valuable tool for chemists.

In addition to its synthetic utility, CAS No. 2228572-24-3 has been investigated for its potential applications in material science. The pyrrole moiety is known for its electron-rich nature, making it a promising building block for conductive polymers and organic electronics. With the surge in research on flexible electronics and optoelectronic devices, this compound could play a critical role in advancing next-generation technologies. Its compatibility with nanomaterial fabrication further enhances its appeal, aligning with trends in nanotechnology and smart materials.

Another area where methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate shows promise is in medicinal chemistry. The pyrrole scaffold is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Researchers are actively studying derivatives of this compound to explore their bioactivity and pharmacokinetic properties. Given the increasing focus on personalized medicine and targeted therapies, this molecule's adaptability in drug design makes it a subject of ongoing investigation.

From an industrial perspective, the scalability of CAS No. 2228572-24-3 is a critical factor. Manufacturers are optimizing large-scale synthesis protocols to meet the rising demand from pharmaceutical and agrochemical sectors. Innovations in catalytic processes and solvent-free reactions are being explored to enhance yield and reduce environmental impact. This aligns with global initiatives like green manufacturing and circular economy, which emphasize sustainable production practices.

In summary, methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228572-24-3) is a multifaceted compound with broad applications across drug development, material science, and industrial chemistry. Its structural versatility and compatibility with modern synthetic techniques make it a valuable asset in research and commercial settings. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of innovation, addressing challenges in healthcare, technology, and sustainability.